Cas no 74764-74-2 (Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt)

Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt structure
74764-74-2 structure
Product Name:Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt
CAS No:74764-74-2
MF:C26H16N5Na3O11S3
MW:739.596454620361
CID:578079
PubChem ID:11970629
Update Time:2025-04-19

Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 2-(2-(4-nitro-2-sulfophenyl)ethenyl)-5-((4-((4-sulfophenyl)azo)phenyl)azo)-, trisodium salt
    • trisodium 2-[2-(4-nitro-2-sulphonatophenyl)vinyl]-5-[[4-[(4-sulphonatophenyl)azo]phenyl]azo]benzenesulphonate
    • trisodium,2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]-5-[[4-[(4-sulfonatophenyl)diazenyl]phenyl]diazenyl]benzenesulfonate
    • Trisodium 2-(2-(4-nitro-2-sulphonatophenyl)vinyl)-5-((4-((4-sulphonatophenyl)azo)phenyl)azo)benzenesulphonate
    • trisodium 5-nitro-2-[(E)-2-{2-sulfonato-4-[(E)-{4-[(E)-(4-sulfonatophenyl)diazenyl]phenyl}diazenyl]phenyl}ethenyl]benzenesulfonate
    • EINECS 277-992-9
    • 74764-74-2
    • NS00060007
    • Trisodium 2-[2-(4-nitro-2-sulfonatophenyl)vinyl]-5-[[4-[(4-sulfonatophenyl)azo]phenyl]azo]benzenesulfonate
    • Inchi: 1S/C26H19N5O11S3.3Na/c32-31(33)23-12-4-18(26(16-23)45(40,41)42)2-1-17-3-5-22(15-25(17)44(37,38)39)30-29-20-8-6-19(7-9-20)27-28-21-10-13-24(14-11-21)43(34,35)36;;;/h1-16H,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3/b2-1+,28-27+,30-29+;;;
    • InChI Key: KCCWXWDBPHDQCI-BSJQCMGUSA-K
    • SMILES: S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 738.97015271g/mol
  • Monoisotopic Mass: 738.97015271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 6
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 292Ų
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